Cas no 942863-16-3 (1-(3-methylphenyl)-4-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-(3-methylphenyl)-4-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 942863-16-3
• MF: C₂₄H₂₆N₄O₃
• MW: 418.488245487213
• CID: 5430434
• Update Time: 2025-10-29

1-(3-methylphenyl)-4-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylphenyl)-4-[1-(2-morpholin-4-yl-2-oxoethyl)benzimidazol-2-yl]pyrrolidin-2-one
• 1-(3-methylphenyl)-4-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

• Inchi： 1S/C24H26N4O3/c1-17-5-4-6-19(13-17)27-15-18(14-22(27)29)24-25-20-7-2-3-8-21(20)28(24)16-23(30)26-9-11-31-12-10-26/h2-8,13,18H,9-12,14-16H2,1H3
• InChI Key： AUVWVOWXZIDYHO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C)=C2)CC(C2N(CC(N3CCOCC3)=O)C3=CC=CC=C3N=2)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(3-methylphenyl)-4-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Comprehensive Analysis of 1-(3-methylphenyl)-4-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 942863-16-3)

The compound 1-(3-methylphenyl)-4-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one, identified by its CAS No. 942863-16-3, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidin-2-one core linked to a benzodiazol moiety and a morpholin-4-yl group, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in cancer research and neurodegenerative disease studies. The structural complexity of 942863-16-3 allows it to interact with multiple biological targets, a feature highly sought after in multi-target drug design. This aligns with the growing interest in polypharmacology, where compounds like this are evaluated for their ability to address complex diseases through synergistic mechanisms. Its benzodiazol component, in particular, is known for its role in enhancing binding affinity and metabolic stability, making it a valuable scaffold in medicinal chemistry.

From a synthetic perspective, the preparation of 1-(3-methylphenyl)-4-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one involves multi-step organic transformations, including amide coupling and cyclization reactions. These processes are critical for achieving high purity and yield, which are essential for preclinical and clinical studies. The compound’s morpholin-4-yl group is particularly noteworthy, as it often contributes to improved solubility and bioavailability—key factors in druglikeness assessments. This has led to its inclusion in virtual screening libraries and high-throughput screening (HTS) campaigns.

The pharmacological profile of CAS No. 942863-16-3 is under active investigation, with preliminary studies suggesting potential activity against protein kinases and epigenetic regulators. These targets are central to contemporary research on autoimmune disorders and oncology, areas where patients and scientists alike are seeking breakthrough therapies. Additionally, the compound’s pyrrolidin-2-one fragment is structurally analogous to several FDA-approved drugs, further bolstering its therapeutic relevance. Such parallels often prompt inquiries about its structure-activity relationship (SAR) and toxicity profile, common topics in academic and industrial forums.

Beyond its biomedical applications, 942863-16-3 is also a subject of interest in computational chemistry and molecular modeling. Researchers leverage docking simulations and QSAR studies to predict its interactions with biological macromolecules, a practice that has become indispensable in modern drug design. This computational approach not only accelerates discovery but also reduces reliance on costly in vitro and in vivo experiments, a significant advantage in resource-limited settings.

In conclusion, 1-(3-methylphenyl)-4-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one represents a compelling case study in the intersection of organic synthesis, medicinal chemistry, and drug development. Its structural ingenuity and potential therapeutic versatility position it as a molecule to watch in the coming years, especially as the scientific community continues to prioritize personalized medicine and targeted drug delivery systems. Future research will likely focus on optimizing its pharmacokinetic properties and expanding its applicability across diverse disease models.